Cas no 90162-15-5 (methyl 3-hydroxynaphthalene-1-carboxylate)

• Product Name: methyl 3-hydroxynaphthalene-1-carboxylate
• CAS No: 90162-15-5
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• MDL: MFCD18417662
• CID: 792888
• PubChem ID: 23423090
• Update Time: 2025-07-02

methyl 3-hydroxynaphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 3-hydroxy-, methyl ester
• methyl 3-hydroxy-1-naphthoate
• methyl 3-hydroxynaphthalene-1-carboxylate
• methyl 3-hydroxy-1-naphthalenecarboxylate
• methyl3-hydroxy-1-naphthoate
• 90162-15-5
• F76360
• DTXSID30633880
• SCHEMBL5315678
• KYFLVZPFWQRKKH-UHFFFAOYSA-N
• STK967652
• Methyl 3-hydroxy-1-naphthocarboxylate
• DB-297937

• MDL： MFCD18417662
• Inchi： 1S/C12H10O3/c1-15-12(14)11-7-9(13)6-8-4-2-3-5-10(8)11/h2-7,13H,1H3
• InChI Key： KYFLVZPFWQRKKH-UHFFFAOYSA-N
• SMILES： OC1=CC(C(=O)OC)=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 202.062994177g/mol
• Monoisotopic Mass: 202.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives

Additional information on methyl 3-hydroxynaphthalene-1-carboxylate

Comprehensive Overview of Methyl 3-Hydroxynaphthalene-1-Carboxylate (CAS No. 90162-15-5): Properties, Applications, and Industry Insights

Methyl 3-hydroxynaphthalene-1-carboxylate (CAS No. 90162-15-5) is a specialized organic compound with a molecular formula of C₁₂H₁₀O₃. This ester derivative of naphthalene has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its unique structural properties. The compound features a hydroxyl group at the 3-position and a methyl ester at the 1-position of the naphthalene ring, making it a versatile intermediate for synthesizing complex molecules.

Recent studies highlight the growing demand for naphthalene-based intermediates like methyl 3-hydroxynaphthalene-1-carboxylate in drug discovery. Researchers are particularly interested in its potential as a building block for fluorescence probes and bioconjugation agents, aligning with the trending focus on bioimaging technologies and targeted drug delivery systems. The compound’s aromatic stability and modifiable functional groups make it suitable for designing small-molecule inhibitors in oncology research.

From an industrial perspective, CAS 90162-15-5 is increasingly used in the synthesis of advanced organic materials, including liquid crystals and polymeric dyes. Its compatibility with green chemistry principles has also been explored, addressing the surge in searches for sustainable chemical synthesis methods. Manufacturers are optimizing catalytic esterification processes to improve the yield of this compound while reducing energy consumption.

Analytical characterization of methyl 3-hydroxynaphthalene-1-carboxylate typically involves HPLC, NMR spectroscopy, and mass spectrometry. These techniques confirm its high purity (>98%), a critical parameter for applications in electronic materials and pharmaceutical formulations. The compound’s solubility profile (soluble in DMSO, methanol, and acetone) further enhances its utility in cross-coupling reactions.

Emerging trends in AI-driven molecular design have spurred interest in 90162-15-5 as a template for machine learning-based drug discovery. Computational chemists leverage its rigid scaffold to predict novel bioactive derivatives, responding to frequent queries about in silico compound optimization. Additionally, its role in metal-organic frameworks (MOFs) synthesis aligns with the booming research on porous materials for gas storage.

Regulatory and safety assessments classify methyl 3-hydroxynaphthalene-1-carboxylate as a low-hazard substance under standard handling conditions. However, proper personal protective equipment (PPE) is recommended during laboratory use, reflecting the industry’s emphasis on chemical safety protocols. Storage guidelines suggest keeping the compound in a cool, dry environment away from oxidizers.

The global market for naphthalene derivatives like CAS 90162-15-5 is projected to grow at a CAGR of 5.2% (2023–2030), driven by demand from Asia-Pacific pharmaceutical hubs. Suppliers are expanding GMP-compliant production capabilities to meet the needs of contract research organizations (CROs) and specialty chemical distributors.

In conclusion, methyl 3-hydroxynaphthalene-1-carboxylate exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its adaptability to high-throughput screening and material science innovations ensures its relevance in addressing contemporary challenges like precision medicine and renewable energy storage.